Cas no 879844-17-4 (Methyl 3-(3,4-dimethylbenzenesulfonamido)thiophene-2-carboxylate)

• Product Name: Methyl 3-(3,4-dimethylbenzenesulfonamido)thiophene-2-carboxylate
• CAS No: 879844-17-4
• MF: C₁₄H₁₅NO₄S₂
• MW: 325.403201341629
• CID: 5713800
• PubChem ID: 8333557
• Update Time: 2023-10-15

Methyl 3-(3,4-dimethylbenzenesulfonamido)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-((3,4-dimethylphenyl)sulfonamido)thiophene-2-carboxylate
• AKOS001123828
• methyl 3-(3,4-dimethylbenzenesulfonamido)thiophene-2-carboxylate
• CS-0281495
• BS-5836
• methyl 3-[(3,4-dimethylphenyl)sulfonylamino]thiophene-2-carboxylate
• STL112434
• 879844-17-4
• Z94608106
• methyl3-(3,4-dimethylbenzenesulfonamido)thiophene-2-carboxylate
• methyl 3-{[(3,4-dimethylphenyl)sulfonyl]amino}thiophene-2-carboxylate
• 3-(3,4-Dimethyl-benzenesulfonylamino)-thiophene-2-carboxylic acid methyl ester
• 2-Thiophenecarboxylic acid, 3-[[(3,4-dimethylphenyl)sulfonyl]amino]-, methyl ester
• Methyl 3-(3,4-dimethylbenzenesulfonamido)thiophene-2-carboxylate

• Inchi： 1S/C14H15NO4S2/c1-9-4-5-11(8-10(9)2)21(17,18)15-12-6-7-20-13(12)14(16)19-3/h4-8,15H,1-3H3
• InChI Key： GWNPQVUBVIIIGX-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C)C(C)=C1)(NC1C=CSC=1C(=O)OC)(=O)=O

Computed Properties

• Exact Mass: 325.04425031g/mol
• Monoisotopic Mass: 325.04425031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 109Ų